Cas no 1807239-65-1 (Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate
• CAS No: 1807239-65-1
• MF: C₁₃H₁₂F₃NO₂S
• MW: 303.300092697144
• CID: 5003355
• Update Time: 2025-07-20

Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H12F3NO2S/c1-3-19-11(18)6-10-8(2)4-5-9(7-17)12(10)20-13(14,15)16/h4-5H,3,6H2,1-2H3
• InChI Key： CWSORUKKIRUCPF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C#N)C=CC(C)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 391
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate

Research Brief on Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate (CAS: 1807239-65-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate (CAS: 1807239-65-1) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This ester derivative, characterized by its trifluoromethylthio and cyano functional groups, exhibits unique reactivity and potential bioactivity, making it a valuable intermediate in drug discovery and development. Recent studies have explored its synthetic utility, mechanism of action, and applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate as a key intermediate in the synthesis of trifluoromethylthio-containing heterocycles, which are increasingly recognized for their enhanced metabolic stability and bioavailability. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to optimize the yield and purity of the compound. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) were used to confirm its structural integrity, while density functional theory (DFT) calculations provided insights into its electronic properties and reactivity.

In another groundbreaking study, this compound was investigated for its potential as a protease inhibitor scaffold. The trifluoromethylthio moiety, known for its strong electron-withdrawing effects, was found to significantly enhance binding affinity to target enzymes, as demonstrated by in vitro assays and molecular docking simulations. These findings suggest that Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate could serve as a versatile building block for developing inhibitors against viral proteases, including those associated with SARS-CoV-2 and other emerging pathogens.

Further research has explored the compound's applications in agrochemicals. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed its use in synthesizing novel pesticides with improved efficacy and environmental safety profiles. The introduction of the cyano group was shown to enhance the compound's interaction with insect nicotinic acetylcholine receptors, leading to higher insecticidal activity while minimizing non-target toxicity. These advancements underscore the compound's dual utility in both pharmaceutical and agricultural sectors.

Despite these promising developments, challenges remain in scaling up the synthesis of Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate for industrial applications. Current methods often require expensive catalysts or generate hazardous byproducts. Recent efforts have focused on developing greener synthetic protocols, such as photocatalytic trifluoromethylthiolation, to address these limitations. A 2023 Nature Communications paper demonstrated a visible-light-driven approach that significantly improved the atom economy and reduced waste production.

In conclusion, Ethyl 3-cyano-6-methyl-2-(trifluoromethylthio)phenylacetate (CAS: 1807239-65-1) represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers across multiple disciplines. Future directions may include further exploration of its therapeutic potential, optimization of synthetic methodologies, and investigation of its physicochemical properties to unlock new applications in drug discovery and beyond.